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  3. 2-[2-butyl-4-oxo-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazo[4,5-c]pyridin-5-yl]-N,N-dimethylacetamide;hydrochloride
2-[2-butyl-4-oxo-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazo[4,5-c]pyridin-5-yl]-N,N-dimethylacetamide;hydrochloride 2-[2-butyl-4-oxo-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazo[4,5-c]pyridin-5-yl]-N,N-dimethylacetamide;hydrochloride Highly potent and very selective non-peptide angiotensin AT1 receptor antagonist (IC50 values are 0.7 and > 10000 nM for AT1 and AT2 receptors respectively). Potently inhibits angiotensin II-induced contractions in isolated rabbit aorta (IC50 = 0.2 nM) and reduces blood pressure in hypertensive rats.
Brand Name: Vulcanchem
CAS No.: 1216884-39-7
VCID: VC0004418
InChI: InChI=1S/C28H30N8O2.ClH/c1-4-5-10-24-29-23-15-16-35(18-25(37)34(2)3)28(38)26(23)36(24)17-19-11-13-20(14-12-19)21-8-6-7-9-22(21)27-30-32-33-31-27;/h6-9,11-16H,4-5,10,17-18H2,1-3H3,(H,30,31,32,33);1H
SMILES: CCCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5)C(=O)N(C=C2)CC(=O)N(C)C.Cl
Molecular Formula: C28H31ClN8O2
Molecular Weight: 547.06

2-[2-butyl-4-oxo-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazo[4,5-c]pyridin-5-yl]-N,N-dimethylacetamide;hydrochloride

CAS No.: 1216884-39-7

Cat. No.: VC0004418

Molecular Formula: C28H31ClN8O2

Molecular Weight: 547.06

* For research use only. Not for human or veterinary use.

2-[2-butyl-4-oxo-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazo[4,5-c]pyridin-5-yl]-N,N-dimethylacetamide;hydrochloride - 1216884-39-7

Specification

Description Highly potent and very selective non-peptide angiotensin AT1 receptor antagonist (IC50 values are 0.7 and > 10000 nM for AT1 and AT2 receptors respectively). Potently inhibits angiotensin II-induced contractions in isolated rabbit aorta (IC50 = 0.2 nM) and reduces blood pressure in hypertensive rats.
CAS No. 1216884-39-7
Molecular Formula C28H31ClN8O2
Molecular Weight 547.06
IUPAC Name 2-[2-butyl-4-oxo-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazo[4,5-c]pyridin-5-yl]-N,N-dimethylacetamide;hydrochloride
Standard InChI InChI=1S/C28H30N8O2.ClH/c1-4-5-10-24-29-23-15-16-35(18-25(37)34(2)3)28(38)26(23)36(24)17-19-11-13-20(14-12-19)21-8-6-7-9-22(21)27-30-32-33-31-27;/h6-9,11-16H,4-5,10,17-18H2,1-3H3,(H,30,31,32,33);1H
Standard InChI Key YMFXGXGDHBXTPY-UHFFFAOYSA-N
SMILES CCCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5)C(=O)N(C=C2)CC(=O)N(C)C.Cl

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